Cas no 6363-53-7 (Maltose Hydrate)

• Product Name: Maltose Hydrate
• CAS No: 6363-53-7
• MF: C₁₂H₂₄O₁₂
• MW: 360.3118
• MDL: MFCD00149343
• CID: 46697
• PubChem ID: 24897052
• Update Time: 2025-12-09

Maltose Hydrate Chemical and Physical Properties

Names and Identifiers

• D-(+)-Maltose monohydrate
• D-Glucose, 4-O-alpha-D-glucopyranosyl-, monohydrate
• D-MALTOSE
• D-MALTOSE, H2 O
• D-(+)-MALTOSE HYDRATE
• D(+)-MALTOSE MONOHYDRATE
• D-MALTOSE MONOHYDRATE
• D-MALATOSE
• MALTOBIOSE
• D-(+)-Maltose Monohy
• Maltose Monohydrate
• MALTOSE, D-(+)-(RG) PrintBack
• 4-O-α-D-Glucopyranosyl-D-glucose
• Corn sweetener
• D-(+)-maltose
• MALATOSE,D
• MALT SUGAR
• MALTOSE H2O
• starch sugar
• starch syrup
• Maltose monohydrate d(+)-maltose monohydrate
• D-Glucose,4-O-a-D-glucopyranosyl-, monohydrate(9CI)
• Maltose, monohydrate (8CI)
• D-Glucose, 4-O-a-D-glucopyranosyl-, monohydrate
• (2R,3R,4R,5R)-2,3,5,6-Tetrahydroxy-4-[(2R,3S,4S,5S,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl]o
• (2R,3R,4R,5R)-2,3,5,6-Tetrahydroxy-4-[(2R,3S,4S,5S,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl]oxyhexanal;hydrate
• Maltose Hydrate
• D-(+)-Maltose monohydrate, BioXtra, >=99%
• Maltose Monohydrate, Pharmaceutical Secondary Standard; Certified Reference Material
• s4496
• D-(+)-Maltose monohydrate, from potato, >=99%
• D-(+)-Maltose monohydrate, SAJ special grade, >=99.0%
• (2R,3R,4R,5R)-2,3,5,6-Tetrahydroxy-4-(((2R,3R,4S,5S,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)tetrahydro-2H-pyran-2-yl)oxy)hexanal hydrate
• MALTOSE MONOHYDRATE (USP-RS)
• 69-79-4 (anhydrous)
• 4-O-alpha-d-glucopyranosyl-beta-d-glucopyranose Monohydrate
• D-(+)-Maltose monohydrate, Type II, >=95%
• FS-3804
• Maltose, Monohydrate
• NS00074110
• Maltose (hydrate)
• MFCD00149343
• 6363-53-7
• (2R,3R,4R,5R)-2,3,5,6-TETRAHYDROXY-4-{[(2R,3R,4S,5S,6R)-3,4,5-TRIHYDROXY-6-(HYDROXYMETHYL)OXAN-2-YL]OXY}HEXANAL HYDRATE
• Maltose Monohydrate; 5,6-Dimethoxy-1-indanone
• D-(+)-Maltose monohydrate, BioUltra, >=99.0% (HPLC)
• (2R,3R,4R,5R)-2,3,5,6-tetrahydroxy-4-((2R,3R,4S,5S,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)tetrahydro-2H-pyran-2-yloxy)hexanal hydrate
• UNII-DM477EE40D
• D(+)Maltose monohydrate
• Maltobiose Hydrate
• DM477EE40D
• D-(+)-Maltose monohydrate, Vetec(TM) reagent grade
• Q27276476
• DTXSID301015821
• DA-65234
• D-(+)-Maltose monohydrate, puriss.
• 1ST3205W
• MALTOSE MONOHYDRATE [USP-RS]
• betaMaltose monohydrate
• AKOS016009402
• Maltose monohydrate [WHO-DD]
• AC-34514
• D70316
• beta-Maltose monohydrate
• (2R,3R,4R,5R)-2,3,5,6-tetrahydroxy-4-[(2R,3R,4S,5S,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl]oxyhexanal;hydrate
• .BETA.-D-GLUCOPYRANOSE, 4-O-.ALPHA.-D-GLUCOPYRANOSYL-, HYDRATE (1:1)
• beta-D-Glucopyranose, 4-o-alpha-D-glucopyranosyl-, hydrate (1:1)
• D-(+)-Maltose monohydrate, analytical standard
• D-Glucose, 4-O-.alpha.-D-glucopyranosyl-, monohydrate
• 4OalphaDGlucopyranosylDglucose hydrate
• Maltose monohydrate, United States Pharmacopeia (USP) Reference Standard
• D-(+)-Maltose monohydrate, powder, BioReagent, suitable for cell culture, suitable for insect cell culture, >=98%
• HBDJFVFTHLOSDW-DNDLZOGFSA-N

• MDL： MFCD00149343
• Inchi： 1S/C12H22O11.H2O/c13-1-4(16)7(18)11(5(17)2-14)23-12-10(21)9(20)8(19)6(3-15)22-12;/h1,4-12,14-21H,2-3H2;1H2/t4-,5+,6+,7+,8+,9-,10-,11+,12+;/m0./s1
• InChI Key： HBDJFVFTHLOSDW-PTNSFQQKSA-N
• SMILES： O1[C@]([H])(C([H])([H])O[H])[C@]([H])([C@@]([H])([C@@]([H])([C@@]1([H])O[C@]([H])([C@@]([H])(C([H])([H])O[H])O[H])[C@@]([H])([C@]([H])(C([H])=O)O[H])O[H])O[H])O[H])O[H].O([H])[H]
• BRN： 5784659

Computed Properties

• Exact Mass: 360.12700
• Monoisotopic Mass: 360.127
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 9
• Hydrogen Bond Acceptor Count: 12
• Heavy Atom Count: 24
• Rotatable Bond Count: 8
• Complexity: 367
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 10
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• XLogP3: -4.7
• Topological Polar Surface Area: 198

Experimental Properties

• Color/Form: Not determined
• Density: 1.7600
• Melting Point: 119-121 °C (dec.) (lit.)
• Boiling Point: No data available
• Flash Point: 398.7 °C
• Refractive Index: 1.652
• PH: 5.0-7.0 (25℃, 0.5M in H2O)
• Solubility: H2O: 50 mg/mL
• Water Partition Coefficient: 1080 g/L (20 ºc)
• PSA: 206.60000
• LogP: -5.61890
• Solubility: Not determined
• Merck: 5714
• Specific Rotation: 137 º (c=4, H2O, NH3)
• Optical Activity: [α]20/D +130±2°, 24 hr, c = 4% in H2O
• Sensitiveness: Easily absorb moisture

Maltose Hydrate Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264Thoroughly clean after treatment
  P280Wear protective gloves/Wear protective clothing/Wear protective goggles/Wear a protective mask
  P305If it enters the eyes
  P351Rinse carefully with water for a few minutes
  P338Remove the contact lens(If any)And easy to operate,Continue flushing
  P337If eye irritation persists
  P313Obtain medical advice/care
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： R33: risk of cumulative effect. R63: may harm unborn infants.
• Safety Instruction： S24/25
• FLUKA BRAND F CODES：3
• RTECS：OO5250000
• Hazardous Material Identification：
• Safety Term：S24/25
• TSCA：Yes
• Storage Condition：4°C, protect from light
• Risk Phrases：R33; R63; R36/37/38

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty acyl glycosides of mono- and disaccharides
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty acyl glycosides Fatty acyl glycosides of mono- and disaccharides

Additional information on Maltose Hydrate

Introduction to Maltose Hydrate (CAS No. 6363-53-7)

Maltose Hydrate, a compound with the chemical formula C₁₂H₂₂O₁₁·nH₂O, is a dextrorotatory disaccharide derived from the hydrolysis of starch. Its CAS No. 6363-53-7 identifies it as a specific chemical entity, widely recognized for its applications in the food industry, pharmaceutical formulations, and biochemical research. The presence of water molecules in its structure (indicated by the hydrate suffix) enhances its solubility and reactivity, making it a valuable intermediate in various synthetic processes.

The Maltose Hydrate molecule consists of two glucose units linked by an α(1→4) glycosidic bond. This configuration imparts unique physicochemical properties, such as a moderate molecular weight and a tendency to form hydrates with water. These characteristics make it an excellent substrate for enzymatic studies and metabolic research. Recent advancements in glycobiology have highlighted the role of maltose derivatives in understanding carbohydrate-protein interactions, which has significant implications for drug design and development.

In the pharmaceutical domain, Maltose Hydrate is utilized as a stabilizing agent and excipient in oral formulations. Its ability to form stable hydrates ensures consistent drug delivery, while its non-reducing nature minimizes interference with active pharmaceutical ingredients (APIs). A notable application is its use in vaccine formulations, where it enhances protein stability and bioavailability. Current research indicates that maltose-based carriers can improve the efficacy of peptide-based therapeutics by protecting them from degradation during storage and transit.

The food industry extensively employs Maltose Hydrate as a sweetener and texturizer due to its hygroscopic properties and mild sweetness profile. Unlike sucrose, maltose exhibits slower fermentation by oral microflora, making it suitable for products requiring extended shelf life. Emerging studies suggest that maltose derivatives may contribute to gut health by selectively promoting the growth of beneficial gut microbiota. This potential health benefit aligns with the growing demand for functional food ingredients that support metabolic wellness.

From a synthetic chemistry perspective, Maltose Hydrate serves as a precursor for more complex carbohydrates and glycoconjugates. Its readily available structure allows chemists to explore novel glycosylation strategies, which are crucial for developing biopharmaceuticals with enhanced stability and bioactivity. For instance, recent reports describe the use of maltose derivatives in synthesizing glycopeptides that mimic natural ligands involved in cell signaling pathways. Such innovations underscore the compound's versatility in enabling cutting-edge biochemical research.

The industrial production of Maltose Hydrate typically involves enzymatic hydrolysis of starch using amylases or acid hydrolysis under controlled conditions. Advances in bioreactor technology have improved yield and purity, making large-scale synthesis more cost-effective. Analytical techniques such as high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy are employed to confirm structural integrity and purity standards before commercial distribution. These methods ensure that Maltose Hydrate meets stringent regulatory requirements for pharmaceutical and food applications.

Environmental considerations also play a role in the production and utilization of Maltose Hydrate. Sustainable sourcing of starch feedstocks and energy-efficient processing methods are being adopted to minimize ecological impact. Additionally, researchers are investigating biodegradable packaging solutions for maltose-based products to reduce waste generation. Such initiatives reflect the industry's commitment to aligning chemical manufacturing with global sustainability goals.

Future research directions for Maltose Hydrate include exploring its potential in nanotechnology applications, where carbohydrate-based materials could be used for drug delivery systems or biosensors. The compound's ability to form stable hydrates with water makes it an attractive candidate for hydrogel formulations aimed at tissue engineering or wound healing. Furthermore, computational modeling studies are underway to predict novel derivatives with tailored properties for specific applications.

In summary, Maltose Hydrate (CAS No. 6363-53-7) is a multifaceted compound with broad utility across multiple industries. Its unique structural features, combined with recent advancements in glycobiology and synthetic chemistry, position it as a key player in modern biochemical applications. As research continues to uncover new possibilities for this versatile molecule, its importance is expected to grow further in both academic and industrial contexts.